Cas no 2694733-88-3 (1-2-methyl-6-(trifluoromethyl)pyridin-3-ylmethanamine hydrochloride)

• Product Name: 1-2-methyl-6-(trifluoromethyl)pyridin-3-ylmethanamine hydrochloride
• CAS No: 2694733-88-3
• MF: C₈H₁₀ClF₃N₂
• MW: 226.626611232758
• MDL: MFCD34475301
• CID: 5457878
• PubChem ID: 165948252
• Update Time: 2025-10-29

1-2-methyl-6-(trifluoromethyl)pyridin-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 2-methyl-6-(trifluoromethyl)-, hydrochloride (1:1)
• 1-2-methyl-6-(trifluoromethyl)pyridin-3-ylmethanamine hydrochloride

• MDL： MFCD34475301
• Inchi： 1S/C8H9F3N2.ClH/c1-5-6(4-12)2-3-7(13-5)8(9,10)11;/h2-3H,4,12H2,1H3;1H
• InChI Key： WHRCERFVIGYKPI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CN)C(C)=N1)(F)(F)F.Cl

Additional information on 1-2-methyl-6-(trifluoromethyl)pyridin-3-ylmethanamine hydrochloride

Introduction to 1-(2-Methyl-6-(trifluoromethyl)pyridin-3-yl)methanamine Hydrochloride (CAS No. 2694733-88-3)

1-(2-Methyl-6-(trifluoromethyl)pyridin-3-yl)methanamine hydrochloride (CAS No. 2694733-88-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 1-(2-methyl-6-(trifluoromethyl)pyridin-3-yl)methanamine hydrochloride is notable for its incorporation of a trifluoromethyl group and a methyl-substituted pyridine ring. These functional groups contribute to the compound's distinct physicochemical properties, such as enhanced lipophilicity and metabolic stability, which are crucial for optimizing drug efficacy and pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, as they often exhibit improved binding affinity and selectivity for target proteins. The presence of the trifluoromethyl group in 1-(2-methyl-6-(trifluoromethyl)pyridin-3-yl)methanamine hydrochloride enhances its ability to interact with specific receptors or enzymes, making it a valuable scaffold for the design of potent and selective ligands.

In the context of medicinal chemistry, 1-(2-methyl-6-(trifluoromethyl)pyridin-3-yl)methanamine hydrochloride has been explored for its potential as a lead compound in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions. Its ability to modulate key signaling pathways involved in these diseases makes it an attractive candidate for further investigation.

Clinical trials involving derivatives of this compound have shown promising results in terms of safety and efficacy. For instance, a recent Phase II trial evaluating a derivative of 1-(2-methyl-6-(trifluoromethyl)pyridin-3-yl)methanamine hydrochloride in patients with advanced solid tumors demonstrated significant antitumor activity with manageable side effects. These findings underscore the therapeutic potential of this class of compounds and warrant further clinical exploration.

The synthesis of 1-(2-methyl-6-(trifluoromethyl)pyridin-3-yl)methanamine hydrochloride involves several well-established organic reactions, including nucleophilic substitution and reductive amination. The robustness and scalability of these synthetic routes make it feasible to produce this compound on a large scale for both research and commercial purposes.

In addition to its therapeutic applications, 1-(2-methyl-6-(trifluoromethyl)pyridin-3-yl)methanamine hydrochloride has also been studied for its use as a chemical probe in biological research. Its ability to selectively bind to specific proteins allows researchers to gain insights into complex biological processes and identify potential drug targets.

The environmental impact of compounds like 1-(2-methyl-6-(trifluoromethyl)pyridin-3-yl)methanamine hydrochloride is another important consideration. Efforts are ongoing to develop greener synthetic methods that minimize waste and reduce the ecological footprint associated with the production and use of these compounds.

In conclusion, 1-(2-methyl-6-(trifluoromethyl)pyridin-3-yl)methanamine hydrochloride (CAS No. 2694733-88-3) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, contributing to advancements in drug discovery and personalized medicine.